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Compound of Interest

Compound Name: CVT-2759

Cat. No.: B1669355 Get Quote

Essential Safety and Handling Guide for CVT-
2759
Disclaimer: A specific Material Safety Data Sheet (MSDS) for CVT-2759 was not found in the

public domain. The following guidance is based on general laboratory safety protocols for

handling solid, non-hazardous research-grade chemical compounds and should be

supplemented by institution-specific safety procedures.

CVT-2759 is a partial agonist of A1 adenosine receptors and is intended for research use only

in the study of conditions such as cardiac arrhythmias. As with any chemical compound, proper

handling and safety precautions are essential to ensure the well-being of laboratory personnel

and the integrity of the research.

I. Compound Information and Properties
CVT-2759 is a solid powder that is stable under ambient temperatures for shipping and short-

term storage. For long-term storage, it is recommended to keep the compound in a cool, dry,

and well-ventilated area.
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Property Information

Chemical Name
N-((3R)-tetrahydro-3-furanyl)-Adenosine, 5'-

(ethylcarbamate)

CAS Number 342419-10-7

Molecular Formula C17H24N6O6

Appearance Solid powder

Primary Use Research on cardiac arrhythmias

Mechanism of Action Partial A1 Adenosine Receptor Agonist

Shipping Condition
Shipped under ambient temperature as non-

hazardous chemical

II. Personal Protective Equipment (PPE)
When handling CVT-2759, appropriate personal protective equipment should be worn to

minimize exposure and ensure safety.

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against

accidental splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn to prevent skin

contact.

Body Protection: A standard laboratory coat should be worn to protect clothing and skin.

Respiratory Protection: While not generally required for handling small quantities of non-

volatile solids, a dust mask or respirator may be appropriate if there is a risk of generating

airborne particles.

III. Safe Handling and Operational Plan
A systematic approach to handling CVT-2759 will minimize risks and ensure a safe laboratory

environment.
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Caption: General workflow for handling research chemicals.
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IV. First Aid Measures
In the event of accidental exposure, immediate action is crucial.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek medical attention.

Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious. Do

not induce vomiting. Seek immediate medical attention.

V. Disposal Plan
All waste materials containing CVT-2759 should be handled and disposed of in accordance

with institutional, local, state, and federal regulations for chemical waste.

Solid Waste: Collect in a designated, labeled container.

Liquid Waste: Collect in a labeled, sealed container. Avoid mixing with incompatible waste

streams.

VI. Experimental Protocols
Detailed experimental protocols for CVT-2759 are not widely available in the public domain.

Researchers should develop specific protocols based on their experimental objectives,

consulting relevant literature on A1 adenosine receptor agonists and in vitro/in vivo models of

cardiac arrhythmias.

VII. Mechanism of Action: A1 Adenosine Receptor
Agonism
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CVT-2759 acts as a partial agonist at the A1 adenosine receptor. In the heart, activation of this

receptor is known to have a cardioprotective effect. The general signaling pathway is initiated

by the binding of the agonist to the A1 receptor, a G-protein coupled receptor.
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Caption: Simplified A1 adenosine receptor signaling pathway.

To cite this document: BenchChem. [Personal protective equipment for handling CVT-2759].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669355#personal-protective-equipment-for-
handling-cvt-2759]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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